Cas no 1543320-62-2 (1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid
• CAS No: 1543320-62-2
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5101524
• Update Time: 2025-05-20

1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(17)13-6-7(14)12(4,5)8(13)9(15)16/h8H,6H2,1-5H3,(H,15,16)
• InChI Key： FRSSMZRTGRGDJR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=O)C(C)(C)C1C(O)=O

Additional information on 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid

Comprehensive Guide to 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid (CAS No. 1543320-62-2)

1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid (CAS No. 1543320-62-2) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound belongs to the class of N-Boc protected amino acid derivatives, which are essential intermediates in the synthesis of complex bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyrrolidine-2-carboxylic acid backbone, make it a valuable building block in drug discovery and development.

The compound's CAS number 1543320-62-2 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. With the growing demand for custom peptide synthesis and small molecule drug development, this compound has gained significant attention in the pharmaceutical and biotechnology industries. Its applications span across protease inhibitor design, enzyme substrate studies, and the development of novel therapeutic agents targeting various diseases.

One of the key advantages of 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The Boc protecting group can be selectively removed under mild acidic conditions, allowing for further functionalization of the molecule. This property is particularly valuable in solid-phase peptide synthesis (SPPS), where orthogonal protection strategies are often employed.

Recent advancements in AI-driven drug discovery and computational chemistry have further highlighted the importance of such building blocks. Researchers are increasingly using this compound in fragment-based drug design and structure-activity relationship (SAR) studies. The compound's rigid pyrrolidine core serves as an excellent scaffold for exploring three-dimensional chemical space, which is crucial for developing selective and potent drug candidates.

The synthesis of 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid typically involves the protection of the amino group followed by oxidation steps to introduce the keto functionality. Quality control measures for this compound include HPLC purity analysis, mass spectrometry confirmation, and NMR characterization, ensuring it meets the stringent requirements of pharmaceutical applications.

From a market perspective, the demand for high-purity amino acid derivatives like this compound continues to grow, driven by the expansion of the biopharmaceutical sector and increased investment in personalized medicine. Suppliers and manufacturers are focusing on developing scalable synthetic routes to meet the needs of both academic researchers and industrial drug development programs.

Storage and handling of 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from moisture and light. While it doesn't fall under hazardous material classifications, proper laboratory safety protocols should always be followed when working with any chemical substance.

For researchers interested in exploring the potential of this compound, numerous scientific publications and patent applications demonstrate its utility in various contexts. Its versatility makes it a promising candidate for developing new enzyme inhibitors, receptor modulators, and other biologically active compounds that could address unmet medical needs.

As the field of medicinal chemistry continues to evolve, compounds like 1-[(tert-butoxy)carbonyl]-3,3-dimethyl-4-oxopyrrolidine-2-carboxylic acid will remain essential tools for drug discovery. Their ability to serve as versatile intermediates in complex synthetic pathways makes them invaluable assets in the quest for new therapeutic agents. With ongoing research into novel applications and synthetic methodologies, the importance of such specialized building blocks is only expected to grow in the coming years.